Cas no 22061-11-6 (1-Octanaminium, N-methyl-N,N-dioctyl-)

• Product Name: 1-Octanaminium, N-methyl-N,N-dioctyl-
• CAS No: 22061-11-6
• MF: C₂₅H₅₄N
• MW: 368.702968120575
• CID: 238760
• PubChem ID: 21219
• Update Time: 2025-04-19

1-Octanaminium, N-methyl-N,N-dioctyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N-methyl-N,N-dioctyl-
• methyl(trioctyl)azanium
• CHEMBL1197179
• NSC-221149
• DTXSID7045027
• NSC221149
• tricaprylmethylammonium
• methyltricaprylylammonium
• AKOS024269110
• tricaprylylmethylammonium
• Q27145197
• N-methyl-N,N-dioctyl-1-octanaminium
• OSG1QL6NZ0
• CHEBI:75293
• Tricaprylyl(monomethyl)ammonium
• N-methyl-N,N-dioctyloctan-1-aminium
• SCHEMBL80010
• UNII-OSG1QL6NZ0
• Trioctylmethylammonium
• Ammonium, methyltrioctyl-
• methyltrioctylammonium
• Methyltricaprylylammonium cation
• 22061-11-6
• Methyltricaprylylammonium ion
• Trioctylmethylammonium cation

• Inchi： 1S/C25H54N/c1-5-8-11-14-17-20-23-26(4,24-21-18-15-12-9-6-2)25-22-19-16-13-10-7-3/h5-25H2,1-4H3/q+1
• InChI Key： ZUZLIXGTXQBUDC-UHFFFAOYSA-N
• SMILES： [N+](C)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 368.42592
• Monoisotopic Mass: 368.425625727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0